N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c23-18(16-12-15(20-21-16)17-2-1-11-25-17)19-13-3-5-14(6-4-13)22-7-9-24-10-8-22/h1-6,11-12H,7-10H2,(H,19,23)(H,20,21)
• InChI Key: VFCKNXXLUJOAOC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)C3=NNC(=C3)C4=CC=CS4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide, also known as NMPTPC, is a heterocyclic compound that has been studied for its potential therapeutic applications in the medical field. It is a derivative of pyrazole, which is a five-membered ring containing nitrogen and oxygen atoms. NMPTPC has been studied for its potential to act as a ligand for G-protein-coupled receptors, and it has been found to have a variety of biological effects.

Scientific Research Applications

N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has been studied for its potential applications in the medical field. It has been found to possess anti-inflammatory and analgesic properties, as well as anti-cancer activity. It has also been studied for its potential to act as a ligand for G-protein-coupled receptors, which are involved in many physiological processes.

Mechanism of Action

The mechanism of action of N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide is not yet fully understood, but it is thought to involve the binding of the compound to G-protein-coupled receptors. This binding is thought to lead to the activation of signal transduction pathways, which in turn leads to the biological effects of the compound.
Biochemical and Physiological Effects
N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has been found to possess a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory and analgesic properties, as well as anti-cancer activity. It has also been found to modulate the activity of various enzymes and proteins, as well as to affect the expression of genes.

Advantages and Limitations for Lab Experiments

N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide is a relatively stable compound, making it suitable for use in laboratory experiments. It is also relatively easy to synthesize, making it a useful tool for researchers. However, the compound is not yet fully understood, so the exact mechanism of action is not yet known. This makes it difficult to predict the exact biological effects of the compound.

Future Directions

There are a number of potential future directions for research on N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide. These include further research into the mechanism of action of the compound, as well as research into its potential therapeutic applications. Additionally, further research into the structure-activity relationships of the compound could help to identify new compounds with similar properties. Other potential directions include research into the pharmacokinetics and pharmacodynamics of the compound, as well as research into its potential toxicity.

Synthesis Methods

N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide can be synthesized from a variety of starting materials. One method involves the reaction of 4-morpholinophenol with thiophene-2-carboxaldehyde in the presence of a base such as sodium hydroxide. The reaction is carried out in aqueous solution and yields N-[4-(morpholin-4-yl)phenyl]-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide as the product.